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Compound of Interest

Compound Name: CLP-3094

Cat. No.: B420839 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for CLP-3094 (CAS No. 312749-73-8) is not

publicly available. The following procedures are based on general best practices for the

disposal of hazardous research-grade chemicals. It is imperative that all laboratory personnel

consult the official SDS provided by their chemical supplier for substance-specific handling and

disposal instructions before proceeding.

This guide provides essential safety and logistical information for the proper disposal of CLP-
3094, a potent androgen receptor inhibitor and GPR142 antagonist. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance.

Summary of Key Data
For quick reference, the following table summarizes essential quantitative information for CLP-
3094.
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Property Value Source

Molecular Formula C₁₅H₁₃ClN₂OS MedChemExpress

Molecular Weight 304.79 g/mol MedChemExpress

Appearance Solid powder MedChemExpress

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
MedChemExpress

Storage (in Solvent)
-80°C for 6 months, -20°C for 1

month
MedChemExpress[1]

Solubility (DMSO) ≥ 61 mg/mL (200.13 mM) Selleck Chemicals

Experimental Protocols: General Disposal
Procedure
The disposal of CLP-3094, both in its solid form and in solution, must be managed as

hazardous chemical waste. The following step-by-step protocol outlines the general procedure.

Step 1: Personal Protective Equipment (PPE)

Before handling CLP-3094 for disposal, ensure you are wearing appropriate PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Solid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/clp-3094.html
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b420839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect any unused or expired solid CLP-3094 powder in its original container or a clearly

labeled, sealed container.

Contaminated materials such as weighing paper, spatulas, and disposable gloves should

be placed in a designated solid hazardous waste container.

Liquid Waste:

Solutions containing CLP-3094 should be collected in a dedicated, sealed, and properly

labeled liquid hazardous waste container.

Do not mix CLP-3094 solutions with other incompatible chemical waste streams. For

example, halogenated and non-halogenated solvent wastes should generally be kept

separate.[2]

Empty containers that held CLP-3094 should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous liquid waste.[3]

Step 3: Waste Container Labeling

All hazardous waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste".[3]

The full chemical name: "CLP-3094". Avoid using abbreviations or chemical formulas.[3]

The concentration and solvent if it is a liquid waste.

The primary hazard(s) associated with the chemical (e.g., "Toxic," "Irritant"). If the specific

hazards are not fully known, this should be indicated.

The date when the waste was first added to the container (accumulation start date).

The name of the principal investigator and the laboratory location.

Step 4: Storage of Waste
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Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.

[4]

The storage area should be at or near the point of waste generation.[4]

Ensure containers are kept closed except when adding waste.[3][4]

Store waste in secondary containment to prevent spills.

Segregate incompatible waste types within the SAA.

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[3] Do not dispose of CLP-3094 down the drain or in the

regular trash.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of CLP-
3094.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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